Cas no 13887-51-9 (2-Bromo-2-methyl-1-morpholinopropan-1-one)

• Product Name: 2-Bromo-2-methyl-1-morpholinopropan-1-one
• CAS No: 13887-51-9
• MF: C₈H₁₄BrNO₂
• MW: 236.106261730194
• MDL: MFCD12910756
• CID: 2357922
• PubChem ID: 13766891
• Update Time: 2025-10-25

2-Bromo-2-methyl-1-morpholinopropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2-methyl-1-morpholin-4-yl-propan-1-one
• 2-Bromo-2-methyl-1-morpholinopropan-1-one
• 2-bromo-2-methyl-1-morpholin-4-ylpropan-1-one
• Morpholine, 4-(2-bromo-2-methyl-1-oxopropyl)-
• DTXSID10548903
• MFCD12910756
• A1-13436
• XH0983
• AKOS022548744
• AS-31832
• 2-Bromo-2-methyl-1-(morpholin-4-yl)propan-1-one
• CS-0171672
• 13887-51-9

• MDL： MFCD12910756
• Inchi： 1S/C8H14BrNO2/c1-8(2,9)7(11)10-3-5-12-6-4-10/h3-6H2,1-2H3
• InChI Key： RGNTXYFLZHGRQA-UHFFFAOYSA-N
• SMILES： BrC(C)(C)C(N1CCOCC1)=O

Computed Properties

• Exact Mass: 235.02079g/mol
• Monoisotopic Mass: 235.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid

2-Bromo-2-methyl-1-morpholinopropan-1-one Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-Bromo-2-methyl-1-morpholinopropan-1-one

Recent Advances in the Study of 2-Bromo-2-methyl-1-morpholinopropan-1-one (CAS: 13887-51-9) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-2-methyl-1-morpholinopropan-1-one (CAS: 13887-51-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated morpholine structure, has shown promising potential in various applications, including drug synthesis, photopolymerization, and as a key intermediate in the development of novel therapeutic agents. Recent studies have explored its reactivity, stability, and biological activity, providing valuable insights for researchers in the field.

One of the most notable applications of 2-Bromo-2-methyl-1-morpholinopropan-1-one is its role as a photoinitiator in polymer chemistry. A 2023 study published in the *Journal of Polymer Science* demonstrated its efficacy in initiating radical polymerization under UV light, with superior performance compared to traditional initiators. The study highlighted its low toxicity and high efficiency, making it a viable candidate for biomedical applications such as drug delivery systems and biodegradable implants.

In the realm of medicinal chemistry, researchers have investigated the compound's potential as a building block for protease inhibitors. A recent *Bioorganic & Medicinal Chemistry Letters* article reported the synthesis of a series of derivatives using 2-Bromo-2-methyl-1-morpholinopropan-1-one as a precursor. These derivatives exhibited inhibitory activity against SARS-CoV-2 main protease, suggesting a potential avenue for antiviral drug development. The study emphasized the compound's versatility in introducing bromine and morpholine moieties, which are critical for enhancing binding affinity and selectivity.

Further research has delved into the compound's pharmacokinetic properties. A 2024 preclinical study published in *European Journal of Pharmaceutical Sciences* evaluated the metabolic stability and bioavailability of 2-Bromo-2-methyl-1-morpholinopropan-1-one in rodent models. The results indicated moderate hepatic clearance and favorable tissue distribution, supporting its potential as a scaffold for further optimization in drug design. However, the study also noted the need for additional toxicological assessments to ensure safety in clinical applications.

Beyond its pharmaceutical applications, 2-Bromo-2-methyl-1-morpholinopropan-1-one has also been explored in materials science. A collaborative study between academic and industrial researchers, published in *Advanced Materials*, demonstrated its utility in the synthesis of functionalized nanoparticles. The bromine atom in the compound served as a reactive site for surface modification, enabling the creation of nanoparticles with tailored properties for targeted drug delivery and imaging.

In conclusion, recent advancements in the study of 2-Bromo-2-methyl-1-morpholinopropan-1-one (CAS: 13887-51-9) underscore its multifaceted potential in chemical biology and pharmaceutical research. Its applications span from polymer chemistry to drug discovery, highlighting its versatility as a synthetic intermediate and functional moiety. Future research should focus on optimizing its pharmacokinetic profile and expanding its therapeutic applications, paving the way for innovative solutions in medicine and materials science.